Cas no 75344-77-3 (4-Bromo-3,5-dimethylbenzonitrile)

• Product Name: 4-Bromo-3,5-dimethylbenzonitrile
• CAS No: 75344-77-3
• MF: C₉H₈BrN
• MW: 210.070521354675
• MDL: MFCD07369910
• CID: 90664
• PubChem ID: 11085070
• Update Time: 2025-06-29

4-Bromo-3,5-dimethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3,5-dimethylbenzonitrile
• 4-Bromo-3,5-dimethyl-benzonitrile
• Benzonitrile, 4-bromo-3,5-dimethyl-
• 3,5-Dimethyl-4-bromobenzonitrile
• 2-Bromo-5-cyano-m-xylene
• KSC495K7F
• Bromo-3,5-dimethyl benzonitrile
• AVXHSMPHQGFXRG-UHFFFAOYSA-N
• 4-bromo-3, 5-dimethylbenzonitrile
• 4-Bromo-3,5-dimethyl benzonitrile
• 4-Bromo-3,5- dimethylbenzonitrile
• FCH1326946
• AM61634
• TS-02988
• 75344-77-3
• AKOS000365982
• FT-0657254
• EN300-152498
• CS-W009026
• AC-9212
• SY020519
• SCHEMBL2421383
• MFCD07369910
• A13665
• DTXSID10454671
• 2-(1H-Indol-3-yl)-2-methyl-propionicacid
• 4-bromo-3,5-dimethylbenzonitrile;
• FB31344
• 676-077-5

• MDL： MFCD07369910
• Inchi： 1S/C9H8BrN/c1-6-3-8(5-11)4-7(2)9(6)10/h3-4H,1-2H3
• InChI Key： AVXHSMPHQGFXRG-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(C#N)=CC=1C

Computed Properties

• Exact Mass: 208.98400
• Monoisotopic Mass: 208.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 3.1

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.44
• Melting Point: 135-137 ºC
• Boiling Point: 291 ºC
• Flash Point: 130 ºC
• Refractive Index: 1.579
• PSA: 23.79000
• LogP: 2.93758

4-Bromo-3,5-dimethylbenzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Bromo-3,5-dimethylbenzonitrile

Comprehensive Overview of 4-Bromo-3,5-dimethylbenzonitrile (CAS No. 75344-77-3)

4-Bromo-3,5-dimethylbenzonitrile (CAS No. 75344-77-3) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its molecular structure, featuring a bromine substituent and nitrile functional group, makes it a versatile building block for cross-coupling reactions and heterocyclic compound synthesis. This article delves into its properties, applications, and relevance to current scientific trends, addressing frequently searched queries like "4-Bromo-3,5-dimethylbenzonitrile uses" and "CAS 75344-77-3 synthesis."

The compound’s high purity (>98%) and stability under standard conditions have garnered attention in drug discovery pipelines, particularly for designing kinase inhibitors and antimicrobial agents. Researchers often explore its reactivity via Suzuki-Miyaura coupling, a topic trending in organic chemistry forums. Recent studies highlight its role in developing photoactive materials for OLEDs, aligning with the surge in demand for energy-efficient technologies.

From an industrial perspective, 4-Bromo-3,5-dimethylbenzonitrile is critical in synthesizing crop protection chemicals, addressing global concerns about sustainable agriculture. Its low toxicity profile (non-hazardous per standard safety sheets) further enhances its appeal for green chemistry initiatives. Analytical techniques like HPLC and NMR are routinely employed to verify its purity, a detail frequently searched by quality control professionals.

Environmental considerations are paramount in modern chemistry. This compound’s biodegradability potential and minimal ecological footprint during synthesis resonate with ESG-focused manufacturers. Notably, its derivatives are investigated for carbon capture applications, tapping into the booming climate tech sector.

In summary, 4-Bromo-3,5-dimethylbenzonitrile (CAS No. 75344-77-3) bridges academic research and industrial innovation. Its adaptability to catalysis and material science positions it as a compound of enduring relevance, answering today’s challenges in healthcare, agriculture, and renewable energy.